Cas no 90831-93-9 (2-Ethylpentan-1-amine)

• Product Name: 2-Ethylpentan-1-amine
• CAS No: 90831-93-9
• MF: C₇H₁₇N
• MW: 115.21658205986
• CID: 2812931
• PubChem ID: 15177837
• Update Time: 2025-04-21

2-Ethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Ethylpentan-1-amine
• SCHEMBL637922
• 90831-93-9
• AKOS011795425
• DTXSID00569642

• Inchi： 1S/C7H17N/c1-3-5-7(4-2)6-8/h7H,3-6,8H2,1-2H3
• InChI Key： JMWKVOZQRYHIHA-UHFFFAOYSA-N
• SMILES： NCC(CC)CCC

Computed Properties

• Exact Mass: 115.136099547Da
• Monoisotopic Mass: 115.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų